13,16,19,22,25-Pentaoxaheptatriacontane

• CAS No.: 22732-75-8
• Molecular Formula: C32H66O5
• Molecular Weight: 530.9 g/mol
• IUPAC Name: 1-[2-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]ethoxy]dodecane
• InChI: InChI=1S/C32H66O5/c1-3-5-7-9-11-13-15-17-19-21-23-33-25-27-35-29-31-37-32-30-36-28-26-34-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3
• InChI Key: LCNQVZUBLQPQKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOCCOCCOCCOCCOCCCCCCCCCCCC

Description

13,16,19,22,25-Pentaoxaheptatriacontane is a complex organic compound characterized by multiple ether linkages

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 13,16,19,22,25-Pentaoxaheptatriacontane typically involves the stepwise addition of ethylene oxide units to a suitable initiator. The reaction is usually carried out under controlled conditions to ensure the formation of the desired polyether chain. Common initiators include alcohols or phenols, which react with ethylene oxide in the presence of a catalyst such as potassium hydroxide.

Industrial Production Methods

Industrial production of this compound involves large-scale polymerization processes. These processes are optimized for high yield and purity, often utilizing continuous reactors and advanced purification techniques. The use of high-pressure reactors and efficient catalysts ensures the consistent production of high-quality polyether compounds.

Chemical Reactions Analysis

Types of Reactions

13,16,19,22,25-Pentaoxaheptatriacontane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding polyether alcohols or acids.

Reduction: Reduction reactions can convert the ether linkages to alcohol groups.

Substitution: The ether linkages can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenation reactions often use reagents like thionyl chloride or phosphorus tribromide.

Major Products Formed

The major products formed from these reactions include polyether alcohols, polyether acids, and various substituted polyether derivatives. These products have diverse applications in different industries.

Scientific Research Applications

13,16,19,22,25-Pentaoxaheptatriacontane has several scientific research applications:

Chemistry: Used as a model compound for studying polyether chemistry and polymerization mechanisms.

Biology: Investigated for its potential use in drug delivery systems due to its biocompatibility and ability to form stable complexes with various drugs.

Medicine: Explored for its potential in developing new therapeutic agents and drug formulations.

Industry: Utilized in the production of specialty polymers, surfactants, and lubricants.

Mechanism of Action

The mechanism of action of 13,16,19,22,25-Pentaoxaheptatriacontane involves its ability to form stable complexes with various molecules. The multiple ether linkages provide sites for hydrogen bonding and other interactions, allowing the compound to interact with different molecular targets. These interactions can influence the solubility, stability, and bioavailability of the compound, making it useful in various applications.

Comparison with Similar Compounds

Similar Compounds

Polyethylene Glycol (PEG): Similar in structure but with shorter chain lengths and fewer ether linkages.

Crown Ethers: Cyclic polyethers with similar ether linkages but different structural arrangements.

Polypropylene Glycol (PPG): Similar polyether compound with propylene oxide units instead of ethylene oxide.

Uniqueness

13,16,19,22,25-Pentaoxaheptatriacontane is unique due to its specific chain length and arrangement of ether linkages. This unique structure imparts distinct chemical properties, such as higher solubility in organic solvents and enhanced ability to form stable complexes with various molecules.